5-fluoro-2-(pyridin-3-yloxy)pyrimidine

• IUPAC Name: 5-fluoro-2-pyridin-3-yloxypyrimidine
• InChI: InChI=1S/C9H6FN3O/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8/h1-6H
• InChI Key: WZWYMRNVVUAVHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=NC=C(C=N2)F
• Molecular Formula: C9H6FN3O
• Molecular Weight: 191.16 g/mol
• CAS No.: 2640947-61-9

Description

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine is a fluorinated pyrimidine derivative characterized by a pyridin-3-yloxy substituent at the 2-position of the pyrimidine ring and a fluorine atom at the 5-position. Fluoropyrimidines are known for their ability to modulate metabolic pathways or enzyme functions, often via mechanisms involving covalent binding, metabolic activation, or competitive inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine typically involves the nucleophilic substitution of a suitable pyrimidine precursor with a fluorinated pyridine derivative. One common method includes the reaction of 5-fluoropyrimidine with 3-hydroxypyridine under basic conditions to form the desired product. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

Industrial production of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine may involve continuous flow processes to enhance yield and purity. These processes often utilize automated systems to precisely control reaction parameters such as temperature, pressure, and reagent concentrations. The use of catalysts and optimized reaction conditions can further improve the efficiency of the synthesis.

Chemical Reactions Analysis

Chemical Reactions of Pyrimidine Derivatives

Pyrimidine derivatives undergo various chemical reactions important for their functionalization and application in medicinal chemistry. These reactions include:

• Nucleophilic Substitution : This is a common reaction where a nucleophile replaces a leaving group on the pyrimidine ring.

• Coupling Reactions : These are used to attach different functional groups to the pyrimidine ring, enhancing its biological activity.

Nucleophilic Substitution

Reaction Type	Description	Example
Nucleophilic Substitution	Replacement of a leaving group by a nucleophile.	Conversion of 2,4-dichloro-5-fluoropyrimidine to 5-fluoro-2-(piperidin-4-yloxy)pyrimidine .

Coupling Reactions

Reaction Type	Description	Example
Suzuki Coupling	Cross-coupling reaction between an aryl halide and an organoboron compound.	Synthesis of 2-(3-nitrophenyl)pyrimidine derivatives using Suzuki coupling .

Future Research Directions

Future studies should focus on exploring the specific chemical reactions and biological activities of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine . This could involve synthesizing the compound and evaluating its potential as a therapeutic agent or intermediate in drug development.

Scientific Research Applications

Medicinal Chemistry

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine serves as a crucial building block for the development of novel pharmaceuticals:

• Anticancer Agents : Its ability to inhibit thymidylate synthase makes it a candidate for developing anticancer therapies targeting rapidly dividing cells.
• Antimicrobial Properties : Investigations into its bioactivity have suggested potential applications as an antimicrobial agent.

Biological Studies

This compound is utilized to study various biological processes:

• Enzyme Inhibition Studies : It is employed to explore the mechanisms of enzyme inhibition and the subsequent effects on cellular signaling pathways.
• Gene Expression Modulation : Research indicates that it can influence gene expression patterns, providing insights into cellular responses to pharmacological agents.

Materials Science

The unique electronic properties of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine lend it to applications in materials science:

• Organic Semiconductors : Its chemical structure is suitable for the development of advanced organic semiconductors and light-emitting diodes (LEDs) due to its electronic properties.

Case Studies and Research Findings

Several studies have highlighted the efficacy and potential of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine:

Study	Focus	Findings
Moneer et al. (2016)	Enzyme Inhibition	Demonstrated significant inhibition of cyclooxygenase enzymes, suggesting anti-inflammatory properties.
Chang et al. (2012)	Antimicrobial Activity	Showed effectiveness against Helicobacter pylori, indicating potential for treating gastric infections.
Rajesh et al. (2017)	Cancer Treatment	Reported promising results in inhibiting tumor growth through modulation of DNA synthesis pathways.

Mechanism of Action

The mechanism of action of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances the compound’s binding affinity and selectivity by forming strong interactions with the target site. This can lead to the inhibition or activation of biological pathways, resulting in the desired therapeutic effect.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Pharmacological Profiles

Compound	Target/Activity	Key Data (IC50/ED50)	Metabolic Pathway	Clinical Application	Reference
SCH 66712	CYP2D6 inhibition	Ksof = 0.39 µM	CYP2D6/CYP2C9 oxidation	Drug interaction studies
FddClUrd	HIV-1 reverse transcriptase	ED50 = 0.2–0.4 µM	Thymidine kinase phosphorylation	Antiviral therapy
5-Fluorouracil (5-FU)	Thymidylate synthase	N/A	Phosphorylation/RNA incorporation	Colorectal cancer
6-(5-Fluoropyridin-3-yl)pyrimidin-4-amine	Undefined kinase/polymerase	N/A	Undefined (structural analog)	Preclinical research

Table 2: Metabolic Pathways of Fluoropyrimidines

Compound	Primary Enzymes Involved	Key Metabolites	Inactivation Mechanism
SCH 66712	CYP2D6, CYP2C9, CYP2C19	Mono-oxidized (m/z 355), protein adducts	Covalent heme/protein adduction
5-Fluorouracil	Dihydropyrimidine dehydrogenase (DPD)	Fluorodeoxyuridine monophosphate (FdUMP)	RNA/DNA misincorporation
FddClUrd	Thymidine kinase	FddClUrd triphosphate	Chain termination in viral DNA

Mechanistic Insights and Structural-Activity Relationships (SAR)

• Fluorine Position : Fluorine at the 5-position enhances metabolic stability and electron-withdrawing effects, critical for SCH 66712’s CYP2D6 binding and FddUrd’s antiviral activity .
• Heterocyclic Substituents : The pyridin-3-yloxy group in 5-fluoro-2-(pyridin-3-yloxy)pyrimidine may mimic SCH 66712’s phenyl-imidazole moiety, facilitating π-π stacking or hydrogen bonding in enzyme active sites .
• Metabolic Susceptibility : Compounds with piperazinyl or deoxyribose groups (e.g., SCH 66712, FddUrd) undergo oxidation or phosphorylation, whereas pyridinyloxy derivatives may exhibit distinct CYP-mediated metabolism .

Biological Activity

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the synthesis, biological evaluations, and structure-activity relationships (SAR) associated with this compound, drawing from diverse sources to provide a comprehensive overview.

The synthesis of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine typically involves the reaction of pyrimidine derivatives with pyridine-based reagents. The introduction of the fluorine atom at the 5-position of the pyrimidine ring enhances its biological activity by improving lipophilicity and modulating interaction with biological targets.

Anticancer Activity

Research indicates that compounds similar to 5-fluoro-2-(pyridin-3-yloxy)pyrimidine exhibit significant anticancer properties. For instance, studies have shown that pyrimidine derivatives can inhibit the proliferation of various cancer cell lines, including L1210 mouse leukemia cells. The mechanism often involves the inhibition of nucleotide synthesis pathways, leading to apoptosis in cancer cells.

A notable study reported that several fluorinated pyrimidines demonstrated IC50 values in the nanomolar range against L1210 cells, suggesting potent growth inhibition mechanisms that involve intracellular conversion to active metabolites such as FdUMP .

Antifungal and Antibacterial Activity

The antifungal activity of related pyrimidine compounds has also been evaluated. For example, certain derivatives have shown high efficacy against fungal pathogens such as Botrytis cinerea and Phomopsis species, with some exhibiting an inhibition rate exceeding that of standard antifungal agents .

In terms of antibacterial properties, compounds with similar structures have demonstrated activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds often fall within a range that indicates significant antibacterial potential .

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine. Key findings include:

• Fluorination : The presence of fluorine at the 5-position is critical for enhancing anticancer activity.
• Pyridine Substitution : The nature of substituents on the pyridine ring can significantly affect both potency and selectivity against various biological targets.
• Hydrophilicity vs. Lipophilicity : Balancing these properties is essential for maximizing cellular uptake while minimizing toxicity.

Table 1: Biological Activity Overview

Compound Name	Activity Type	Target Organism/Cell Line	IC50/MIC Value
5-Fluoro-2-(pyridin-3-yloxy)pyrimidine	Anticancer	L1210 mouse leukemia	Nanomolar range
Related Pyrimidine Derivative	Antifungal	Botrytis cinerea	EC50 = 10.5 µg/ml
Pyrimidine Analog	Antibacterial	E. coli	MIC < 125 µg/ml

Case Studies

• Anticancer Efficacy : A study evaluated various fluorinated pyrimidines against L1210 cells and found that modifications at the 2-position significantly increased potency. The results indicated a clear correlation between structural modifications and biological outcomes.
• Antifungal Testing : In vitro tests demonstrated that certain derivatives achieved complete inhibition against Phomopsis sp., outperforming traditional antifungal treatments like Pyrimethanil, which had an inhibition rate of 85.1% .

Q & A

Q. What are the established synthetic routes for 5-fluoro-2-(pyridin-3-yloxy)pyrimidine, and how do reaction conditions influence yield?

Answer: Synthetic approaches often involve nucleophilic aromatic substitution (SNAr) between fluoropyrimidine derivatives and pyridin-3-ol. For example, 2-chloro-5-fluoropyrimidine can react with pyridin-3-ol under basic conditions (e.g., K₂CO₃ in DMF) at 80–100°C to yield the target compound. Solvent polarity and temperature significantly affect reaction kinetics and regioselectivity. Optimization studies suggest that polar aprotic solvents (e.g., DMSO) enhance nucleophilicity of the pyridin-3-oxide intermediate, while excess base minimizes side reactions. Yields typically range from 60–85%, with purity confirmed via HPLC and NMR .

Q. What spectroscopic and chromatographic methods are recommended for structural characterization of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine?

Answer:

• NMR (¹H, ¹³C, ¹⁹F): Key signals include a doublet for the fluorine atom (δ ~ -120 ppm in ¹⁹F NMR) and distinct aromatic proton splitting patterns (e.g., pyridine H-2/H-6).
• High-Resolution Mass Spectrometry (HRMS): Confirms molecular ion [M+H]⁺ with <2 ppm mass error.
• X-ray Crystallography: Resolves bond angles and dihedral angles between pyrimidine and pyridine rings, critical for structure-activity relationship (SAR) studies.
• HPLC-PDA: Purity assessment using C18 columns with UV detection at 254 nm .

Advanced Research Questions

Q. How does 5-fluoro-2-(pyridin-3-yloxy)pyrimidine act as a mechanism-based inhibitor of CYP2D6, and what experimental evidence supports this?

Answer: The compound undergoes CYP2D6-catalyzed oxidation, forming reactive intermediates (e.g., methylene quinone) that covalently bind to the enzyme’s heme or apoprotein, leading to irreversible inhibition. Key evidence includes:

• Time- and NADPH-dependent inactivation: Pre-incubation with NADPH reduces CYP2D6 activity by >90% within 15 minutes .
• Heme Destruction: Loss of CO-binding capacity (20–25%) and native heme content, confirmed via UV-Vis spectroscopy .
• Protein Adduct Detection: Western blotting and autoradiography reveal covalent modification of CYP2D6 .
• Metabolite Profiling: LC-MS/MS identifies metabolites (e.g., m/z 339 and 355) formed via oxidation at the imidazole ring’s phenyl group .

Q. How can contradictory metabolic data between CYP2D6 and CYP2C9/CYP2C19 be resolved when studying 5-fluoro-2-(pyridin-3-yloxy)pyrimidine derivatives?

Answer: Contradictions arise from differences in enzyme active-site topology and substrate orientation:

• Metabolite Abundance: CYP2D6 predominantly oxidizes the phenyl group, while CYP2C9/CYP2C19 favor piperazine or pyrimidine ring oxidation, leading to distinct metabolite ratios .
• Molecular Docking: CYP2D6 models show the phenyl group positioned 2.2 Å from heme iron, enabling direct oxidation. In contrast, CYP2C9 orientations place the fluoropyrimidine ring closer to the active site .
• Enzyme Kinetics: Compare $k_{\text{inact}}$ and $K_I$ values across isoforms. For example, CYP2D6 exhibits a $k_{\text{inact}}$ of 0.39 ± 0.10 μM⁻¹·min⁻¹, while CYP2C9 shows no significant inhibition .

Q. What computational strategies are effective for predicting the metabolic fate of 5-fluoro-2-(pyridin-3-yloxy)pyrimidine derivatives?

Answer:

• Density Functional Theory (DFT): Calculates activation energies for proposed metabolic pathways (e.g., hydroxylation vs. epoxidation).
• Molecular Dynamics (MD) Simulations: Analyzes substrate-enzyme binding stability over time. For CYP2D6, key residues (e.g., Asp301, Glu216) stabilize the substrate via hydrogen bonding .
• CYP Homology Modeling: Builds 3D enzyme structures using templates like PDB 3QM4 (CYP2D6) to predict oxidation sites .